BENGHE Foundational & Exploratory

Check Availability & Pricing

Navigating the Safety Profile of Butyramidine
Hydrochloride: An In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Butyramidine hydrochloride

Cat. No.: B1281618

For Researchers, Scientists, and Drug Development Professionals

Butyramidine hydrochloride, a reagent utilized in the synthesis of novel pyrimidine
derivatives, requires careful handling and a thorough understanding of its safety profile. This
technical guide provides a comprehensive overview of the available safety data for
Butyramidine hydrochloride (CAS No. 3020-81-3), compiled from various sources to ensure
researchers, scientists, and drug development professionals can implement appropriate safety
protocols in their work. While extensive toxicological and ecological data are not readily
available in public domains, this guide summarizes the existing knowledge on its hazards,
handling, and emergency procedures.

Chemical and Physical Properties

A foundational aspect of chemical safety is understanding the substance's physical and
chemical characteristics. This information is crucial for proper storage, handling, and in the
event of a spill or fire.
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Property Value Reference

Molecular Formula C4H11CIN2 [1112]

Molecular Weight 122.6 g/mol [1][2]
Off-white to white solid or

Appearance ] ] [3114]
powder-like solid

Melting Point 107-108 °C [3114]

B Slightly soluble in Methanol

Solubility [3]
and Water
Room temperature, in a dark

Storage Temperature place under an inert [4]

atmosphere

Hazard Identification and Classification

Butyramidine hydrochloride is classified as an irritant. The following table summarizes its

hazard classifications according to available safety data.

Hazard Classification Code & Description Reference
GHS Pictogram GHSO07 - Exclamation Mark [4]
Signal Word Warning [4]

H315: Causes skin

irritation.H319: Causes serious
Hazard Statements S

eye irritation.H335: May cause

respiratory irritation.

[4]

Hazard Codes Xi - Irritant

[3]

Risk Statements R36 - Irritating to eyes

[3]

Precautionary Measures and Personal Protective

Equipment (PPE)
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Adherence to precautionary statements is vital for minimizing risks associated with handling
Butyramidine hydrochloride.

Precautionary Category Code & Statement Reference

P280: Wear protective
Prevention gloves/protective clothing/eye [4]

protection/face protection.

P302 + P352: IF ON SKIN:
Response wash with plenty of soap and [4]

water.

S26: In case of contact with
eyes, rinse immediately with

Safety Statements [3]
plenty of water and seek

medical advice.

The logical selection of Personal Protective Equipment (PPE) is paramount. The following
diagram illustrates the decision-making process for appropriate PPE when handling
Butyramidine hydrochloride.

Hazard Assessment

Butyramidine Hydrochloride
(Irritant, Solid)

-
~

Skin Irritant (H315) %erious Eye Irritant (H31;\General Protection Respiratory Irritant (H335)

/ ‘Required Personal Protecti\% Equipment \
Chemical-resistant gloves Safety goggles or face shield Respiratory protection (if dust is generated)

Click to download full resolution via product page

PPE selection for handling Butyramidine hydrochloride.
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First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial. The following table

outlines the recommended procedures.

Exposure Route

First Aid Protocol

Reference

Eye Contact

Rinse immediately with plenty
of water for at least 15

minutes. Seek medical advice.

[3]

Skin Contact

Wash off with soap and plenty

of water.

[4]

Move the person into fresh air.

Inhalation If not breathing, give artificial [4]
respiration.
Never give anything by mouth
Ingestion to an unconscious person. [4]

Rinse mouth with water.

Firefighting and Accidental Release Measures

Proper response to fires and spills is essential for laboratory safety.

Situation Recommended Action Reference
Use water spray, alcohol-
R resistant foam, dry chemical,
Firefighting [4]

or carbon dioxide as

extinguishing media.

Accidental Release

Avoid dust formation. Sweep
up and shovel the material.
Keep in suitable, closed
containers for disposal. Ensure

adequate ventilation.

[4]
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The workflow for responding to an accidental release of Butyramidine hydrochloride is
outlined in the diagram below.

Accidental Release Occurs

Evacuate immediate area

'

Ensure adequate ventilation

l

Wear appropriate PPE
(gloves, goggles, lab coat, respirator if needed)

l

Contain the spill

'

Sweep up and shovel into a
suitable, closed container

:

Dispose of waste according to
regulations

'

Decontaminate the area

Incident Resolved
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Workflow for accidental release of Butyramidine hydrochloride.

Toxicological and Ecological Information

A significant gap in the publicly available data for Butyramidine hydrochloride is the lack of

quantitative toxicological and ecological information. Safety data sheets from suppliers often

state "no data available" for the following critical endpoints.

Data Category

Status

Acute Toxicity (LD50/LC50)

No data available

Skin Corrosion/Irritation

Causes skin irritation (H315)

Serious Eye Damage/Irritation

Causes serious eye irritation (H319)

Respiratory or Skin Sensitization

No data available

Germ Cell Mutagenicity

No data available

Carcinogenicity

No data available

Reproductive Toxicity

No data available

Specific Target Organ Toxicity (Single &
Repeated Exposure)

May cause respiratory irritation (H335)

Aspiration Hazard

No data available

Ecological Toxicity

No data available

Persistence and Degradability

No data available

Bioaccumulative Potential

No data available

Mobility in Soll

No data available

Experimental Protocols

Due to the absence of detailed toxicological and ecotoxicological studies in the public domain,

specific experimental protocols for the safety assessment of Butyramidine hydrochloride
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cannot be provided. Researchers planning to conduct such studies would need to adapt
standard OECD (Organisation for Economic Co-operation and Development) guidelines for
chemical safety testing to the specific properties of this compound.

Conclusion

This technical guide consolidates the currently available safety information for Butyramidine
hydrochloride. The primary hazards identified are skin, eye, and respiratory irritation. While
comprehensive toxicological and ecological data are lacking, the information provided on
handling, personal protective equipment, and emergency procedures offers a strong foundation
for the safe use of this compound in a research and development setting. It is imperative for all
personnel to adhere to these safety guidelines and for institutions to conduct their own risk
assessments based on the specific conditions of use. Researchers are also encouraged to
consult original supplier safety data sheets for the most current information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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